Cas no 68744-66-1 (4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 68744-66-1
• MF: C₇H₇N₃S₂
• MW: 197.280577898026
• MDL: MFCD00085140
• CID: 502402
• PubChem ID: 721926
• Update Time: 2025-11-07

4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(2-thienyl)-
• 4-methyl-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione
• 4-METHYL-5-THIEN-2-YL-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-Methyl-5-thiophen-2-yl-4H-[1,2,4]triazole-3-thiol
• 4-Methyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol
• SCHEMBL9524440
• 68744-66-1
• 2,4-Dihydro-4-methyl-5-(2-thienyl)-3H-1,2,4-triazole-3-thione
• GTZYOWSGQWQEEJ-UHFFFAOYSA-N
• Z169993862
• SCHEMBL1234818
• 4-methyl-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• MFCD00085140
• Maybridge1_004615
• 4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• A836233
• AKOS000268468
• AKOS001255608
• FT-0619046
• DTXSID50352263
• EN300-24262
• CS-0241984
• VS-04837
• HMS554J17
• 4-Methyl-5-(thiophen-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• J-515756
• 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00085140
• Inchi： 1S/C7H7N3S2/c1-10-6(8-9-7(10)11)5-3-2-4-12-5/h2-4H,1H3,(H,9,11)
• InChI Key： GTZYOWSGQWQEEJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NNC(N1C)=S

Computed Properties

• Exact Mass: 197.00800
• Monoisotopic Mass: 197.00813958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.5
• Melting Point: 153 °C
• Boiling Point: 278.2°C at 760 mmHg
• Flash Point: 122.1°C
• Refractive Index: 1.777
• PSA: 97.75000
• LogP: 1.83230

4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol

4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 68744-66-1): A Comprehensive Overview

4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 68744-66-1) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, which belongs to the 1,2,4-triazole family, features a thiophene ring and a thiol group, making it a versatile building block in organic synthesis and pharmaceutical research. In this article, we will delve into the properties, synthesis, applications, and market trends of this intriguing molecule.

The molecular formula of 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol is C₇H₇N₃S₂, and its molecular weight is 197.28 g/mol. The compound is characterized by the presence of a triazole core, which is known for its stability and ability to participate in hydrogen bonding. The thiophene moiety adds aromaticity and electron-rich properties, while the thiol group (-SH) provides reactivity for further functionalization. These features make it a valuable intermediate in the development of new materials and bioactive compounds.

One of the most frequently searched questions about 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol is its synthesis method. The compound can be prepared through the reaction of thiophene-2-carbohydrazide with carbon disulfide in the presence of a base, followed by methylation. Researchers are also exploring greener synthetic routes, such as microwave-assisted synthesis, to improve yield and reduce environmental impact. The growing interest in sustainable chemistry has made this topic particularly relevant in academic and industrial circles.

In terms of applications, 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol has shown promise in several areas. Its triazole-thiol structure is being investigated for potential antimicrobial and antifungal properties, aligning with the global demand for new therapeutic agents to combat drug-resistant pathogens. Additionally, the compound's ability to coordinate with metal ions has sparked interest in its use as a ligand in catalysis and materials science. These applications are often highlighted in recent publications and patent filings.

The pharmaceutical industry has shown increasing interest in 1,2,4-triazole derivatives due to their diverse biological activities. 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol is no exception, with studies suggesting its potential as a scaffold for drug discovery. For instance, modifications of the thiol group have led to compounds with enhanced bioavailability and target specificity. This aligns with current trends in personalized medicine and targeted therapies, which are hot topics in healthcare discussions.

From a commercial perspective, the demand for 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol has been steadily growing. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards, as researchers require reliable sources for their experiments. The compound is typically available in powder form, with purity levels ranging from 95% to 99%. Pricing trends indicate a stable market, with occasional fluctuations due to raw material availability and regional demand.

Safety and handling of 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol are also common concerns among users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed. This includes the use of personal protective equipment (PPE) and adequate ventilation when handling the substance. These precautions are in line with the broader emphasis on laboratory safety and responsible chemical management in research institutions.

Looking ahead, the future of 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol research appears promising. With advancements in computational chemistry and high-throughput screening, scientists are better equipped to explore its full potential. The integration of artificial intelligence in molecular design may further accelerate the discovery of novel derivatives with tailored properties. These developments are particularly relevant given the current focus on digital transformation in chemical research and development.

In conclusion, 4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 68744-66-1) represents an exciting area of study in heterocyclic chemistry. Its unique structural features, combined with diverse applications in pharmaceuticals and materials science, make it a compound worth watching. As research continues to uncover new possibilities for this molecule, it is likely to remain a subject of interest for chemists, biologists, and material scientists alike. The compound's versatility ensures its place in the ongoing narrative of scientific discovery and innovation.